4-Oxo-N,7-diphenylhept-5-enamide

• CAS No.: 920279-21-6
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 4-oxo-N,7-diphenylhept-5-enamide
• InChI: InChI=1S/C19H19NO2/c21-18(13-7-10-16-8-3-1-4-9-16)14-15-19(22)20-17-11-5-2-6-12-17/h1-9,11-13H,10,14-15H2,(H,20,22)
• InChI Key: XZEIHJBKOZPAPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC=CC(=O)CCC(=O)NC2=CC=CC=C2

Description

4-Oxo-N,7-diphenylhept-5-enamide is an organic compound with the molecular formula C19H19NO2. It is characterized by the presence of a heptenamide backbone with phenyl groups attached at the 7th position and a ketone group at the 4th position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Oxo-N,7-diphenylhept-5-enamide typically involves the reaction of appropriate starting materials under controlled conditionsThe reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like sodium acetate .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH is crucial. Additionally, purification steps like recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-Oxo-N,7-diphenylhept-5-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Common Reagents and Conditions

• **Oxidation